ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate

• IUPAC Name: ethyl (Z)-3-[4-[(2-chlorobenzoyl)amino]phenyl]-2-cyano-3-hydroxyprop-2-enoate
• InChI: InChI=1S/C19H15ClN2O4/c1-2-26-19(25)15(11-21)17(23)12-7-9-13(10-8-12)22-18(24)14-5-3-4-6-16(14)20/h3-10,23H,2H2,1H3,(H,22,24)/b17-15-
• InChI Key: QVGZXUVNUWMUEP-ICFOKQHNSA-N
• Canonical SMILES: CCOC(=O)C(=C(C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl)O)C#N
• Isomeric SMILES: CCOC(=O)/C(=C(/C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl)\O)/C#N
• Molecular Formula: C19H15ClN2O4
• Molecular Weight: 370.8 g/mol

Description

Ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate, also known as C16, is a synthetic compound that has shown promising results in scientific research. C16 is a member of the cyanoacrylate family and has been found to have potential applications in the field of medicine. In

Mechanism of Action

Ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate works by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting the activity of COX-2, ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate reduces the production of prostaglandins, which leads to a reduction in inflammation.
Biochemical and Physiological Effects:
ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate has been found to have a number of biochemical and physiological effects. It has been found to reduce the expression of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

Ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has also been found to be stable under a variety of conditions. However, there are some limitations to using ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate in lab experiments. It has a low solubility in water, which can make it difficult to work with. It also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate. One area of research is to investigate its potential as an anti-cancer agent. Another area of research is to investigate its potential as an anti-inflammatory agent. Further research is also needed to investigate the long-term effects of ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate and its potential side effects.
Conclusion:
In conclusion, ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate is a synthetic compound that has shown promising results in scientific research. It has potential applications in the field of medicine, including as an anti-inflammatory and anti-cancer agent. ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate works by inhibiting the activity of COX-2, which leads to a reduction in inflammation. While there are some limitations to using ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate in lab experiments, there are several future directions for research on this compound.

Scientific Research Applications

Ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate has shown potential applications in the field of medicine. It has been found to have anti-inflammatory and anti-cancer properties. ethyl 3-{4-[(2-chlorobenzoyl)amino]phenyl}-2-cyano-3-hydroxyacrylate has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce the expression of inflammatory cytokines in vitro.